Cas no 149251-80-9 (Ethanone,1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)-, (1a,3a,6a)- (9CI))

• Product Name: Ethanone,1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)-, (1a,3a,6a)- (9CI)
• CAS No: 149251-80-9
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 100278
• PubChem ID: 14335123
• Update Time: 2025-04-18

Ethanone,1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)-, (1a,3a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)-, (1a,3a,6a)- (9CI)
• Ethanone, 1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)-, (1alpha,3alpha,6alpha)- (9CI)
• 149251-80-9
• Ethanone,1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)-,(1alpha,3alpha,6alpha)-(9ci)
• 1-[(1S,3R,6R)-6-METHYL-7-OXABICYCLO[4.1.0]HEPTAN-3-YL]ETHANONE

• Inchi： 1S/C9H14O2/c1-6(10)7-3-4-9(2)8(5-7)11-9/h7-8H,3-5H2,1-2H3/t7-,8+,9-/m1/s1
• InChI Key： VPQYGKRHSKLXJB-HRDYMLBCSA-N
• SMILES： O1[C@H]2C[C@H](C(C)=O)CC[C@@]12C

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.6Ų